Salcomine

• CAS: 129409-01-4
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• InChI: InChI=1S/C16H16N2O2/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20/h1-8,11-12,19-20H,9-10H2
• InChIKey: VEUMANXWQDHAJV-UHFFFAOYSA-N
• Solubility: 27.6 [ug/mL] (The mean of the results at pH 7.4); Soluble in benzene, chloroform, and pyridine

Salcomine Technical Specifications and Applications

Salcomine, also designated as N,N′-Bis(salicylidene)ethylenediaminocobalt(II) or Co(salen), is a cobalt(II) coordination complex derived from the tetradentate Schiff base salen ligand [1]. It is characterized by a planar geometry and a molecular formula of C₁₆H₁₄CoN₂O₂ (molar mass 325.23 g/mol) [2]. The compound is commercially available with typical purity specifications of 99% . As a redox-active cobalt complex, Salcomine functions primarily as an oxygen carrier and oxidation catalyst, with reported applications in synthetic organic chemistry, electrochemical energy storage, and antiviral research [3].

O₂

Oxygen Carrier Studies

Reversible solid-state O₂ binding supports oxygen transport and stimuli-responsive material research.

cat

Oxidation Catalysis

Prototypical homogeneous catalyst for phenol oxidation with molecular oxygen; benchmark for structure-activity comparisons.

bio

Biomimetic & Metallodrug Research

Cobalt(II)-salen core studied in antiviral assay systems and metallodrug design; metal-specific activity profile.

• [1] Salcomine. Wikipedia. https://en.wikipedia.org/wiki/Salcomine View Source
• [2] Salcomine. PubChem. https://pubchem.ncbi.nlm.nih.gov/compound/129409-01-4 View Source
• [3] Metal salen complex. Wikipedia. https://en.wikipedia.org/wiki/Metal_salen_complex View Source

Salcomine vs. Analogs: Critical Differences

The selection of a cobalt-salen complex for a specific application cannot rely on class-level assumptions. As the following quantitative evidence demonstrates, the metal center identity and ligand environment in Salcomine confer distinct activity profiles that are not replicated by other salen-based complexes (e.g., Ni(salen), Fe(salen)) or alternative metal-organic oxidation catalysts (e.g., Co(II)-phthalocyanine, Jacobsen's catalyst). Direct comparative data reveal that Salcomine offers a unique combination of sub-micromolar antiviral potency, high oxidation selectivity in specific solvent systems, and a dual-function redox mediator capability in aprotic media [1]. Substitution with a generic analog risks failure to achieve the required biological or catalytic performance.

Salcomine

Co(II) salen, unsubstituted ligand

Unique redox potential and oxygen affinity profile that defines catalytic and biological activity.

Analogs

Ni(salen), Fe(salen), substituted salens

Metal substitution or ligand modification may shift redox behavior, oxygen binding thermodynamics, and selectivity; performance properties are not directly transferable.

Salcomine

Broad substrate scope in phenol oxidation

Catalyzes monoalkylphenols and unsubstituted phenol, not only 2,6-dialkylphenols.

Co-phthalocyanine

Limited substrate scope

Oxidizes 2,6-dialkylphenols to a limited degree; phenol conversion not observed under comparable conditions.

• [1] ChemicalBook. 双水杨酰胺乙基钴的抗病毒应用及机制. 2026. View Source

Salcomine Comparative Performance Evidence

Influenza A Inhibition Potency vs. Ni/Fe Salens

Salcomine exhibits sub-micromolar potency against influenza A virus (IC₅₀ range: 0.306–0.690 μM across H1N1 and H3N2 strains) and selective inhibition of human cytomegalovirus (HCMV) proteinase (IC₅₀ = 1.4 μM) [1][2]. In head-to-head comparisons, Salcomine's anti-influenza activity is 4–9 times more potent than Ni(salen) (IC₅₀ = 2.76 μM), while Fe(salen) shows negligible activity (IC₅₀ > 1 mM) [1]. Furthermore, Salcomine demonstrates a therapeutic selectivity index (SI) of 108.5 (CC₅₀ = 33.2 μM / IC₅₀ ~0.3 μM), highlighting a favorable window between efficacy and cytotoxicity [1].

Influenza A IC₅₀

Head-to-head

Salcomine: 0.306 ± 0.110 µM Ni(salen): 2.76 ± 1.83 µM Fe(salen): >1 mM

Cobalt center essential for influenza A inhibition endpoint; reported ~9-fold difference vs Ni, >3000-fold vs Fe.

MDCK cell model, H1N1 A/WSN/33; cobalt-dependent assay response context.

Evidence Dimension	Antiviral activity against influenza A virus (IC₅₀)
Target Compound Data	0.306–0.690 μM
Comparator Or Baseline	Ni(salen): 2.761±1.837 μM; Fe(salen): >1 mM
Quantified Difference	Salcomine is 4–9× more potent than Ni(salen) and >1000× more potent than Fe(salen)
Conditions	MDCK cell model, influenza A strains H1N1 (A/WSN/33, A/California/07/2009) and H3N2 (A/Aichi/2/68)

Why This Matters

For antiviral screening or probe development, Salcomine's distinct potency and selectivity profile relative to other metal-salen complexes justify its selection as the lead cobalt-based scaffold, avoiding the inactivity observed with Fe(salen) or the lower potency of Ni(salen).

• [1] ChemicalBook. 双水杨酰胺乙基钴的抗病毒应用及机制. 2026. View Source
• [2] Watanabe S, Konno K, Shigeta S, Yokota T. Inhibition of Human Cytomegalovirus Proteinase by Salcomine Derivatives. Antiviral Chemistry & Chemotherapy. 1998;9(3):269-274. View Source

Phenol Oxidation: Catalytic Efficiency vs. Analogs

In the O₂-oxidation of 2,6-dimethylphenol to 2,6-dimethyl-p-benzoquinone, conventional Salcomine ([1a]) achieves a selectivity of 37% in chloroform [1]. In contrast, tetramethyl-substituted salcomine analog ([1b]) exhibits a selectivity of 64% under identical conditions [1]. While Salcomine's conversion stalls at 69% (in chloroform+pyridine), the substituted analog reaches near-quantitative conversion (98%) [1]. This comparative dataset quantifies the performance ceiling of unsubstituted Salcomine and identifies ligand modification as a strategy to enhance both conversion and selectivity.

Phenol Oxidation Conversion

Head-to-head

Salcomine: 27% (pyridine), 69% (CHCl₃/pyridine) Substituted analog: 95% (pyridine), 98% (CHCl₃/pyridine)

Salcomine provides higher initial rate with lower final conversion; substituted analog engineered for yield and stability.

2,6-dimethylphenol to benzoquinone; choice depends on rate vs. conversion priority.

Evidence Dimension	Selectivity for 2,6-dimethyl-p-benzoquinone
Target Compound Data	37%
Comparator Or Baseline	Tetramethyl-substituted salcomine ([1b]): 64%
Quantified Difference	Substituted analog achieves 1.7× higher selectivity
Conditions	Chloroform solvent, O₂ atmosphere

Why This Matters

For researchers designing oxidation protocols, this data defines the baseline performance of unmodified Salcomine, enabling a rational decision to either use the parent compound for its simplicity or select a substituted derivative when higher conversion and selectivity are required.

• [1] Manabe O, Torigoe K, Shinkai S. Oxidation of 2, 6-Dialkylphenols Catalyzed by Cobalt (II) Schiff Base Complexes. NIPPON KAGAKU KAISHI. 1986;1986(1):60-64. View Source

Oxygen Carrier P-T Activity Domains

As a redox shuttle additive in non-aqueous Li-O₂ batteries, Salcomine (Co-salen) shifts the oxygen reduction reaction (ORR) onset potential positively by 230 mV compared to the baseline electrolyte [1]. This performance is benchmarked against a cobalt porphyrin (Co(II)-Po) mediator [1]. Critically, Salcomine uniquely enhances both ORR and OER kinetics with a single additive, enabling the recharge of large Li₂O₂ particles that otherwise cause electrode passivation [1].

O₂ Binding P-T Domain

Class-level

Distinct 80% isosteric curve defines operational pressure–temperature window.

Salcomine’s reversible O₂ binding profile is not universal among analogs; selection must match specific P-T operational domain.

Solid-state equilibrium study; data to verify for individual derivatives.

Evidence Dimension	ORR onset potential shift
Target Compound Data	+230 mV
Comparator Or Baseline	Electrolyte without additive
Quantified Difference	230 mV positive shift
Conditions	Non-aqueous medium, three-electrode setup

Why This Matters

For battery researchers, this 230 mV overpotential reduction and dual ORR/OER functionality position Salcomine as a more effective redox mediator than many alternatives, directly improving energy efficiency and cycle life in Li-O₂ systems.

• [1] Blanchard R, Chatenet M, Martin V. Cobalt porphyrin and Salcomine as novel redox shuttle species to enhance the oxygen evolution reaction in Li-O₂ batteries. Electrochimica Acta. 2018. View Source

ORR Kinetics vs. Cobalt Porphyrin

Under optimized conditions using N,N-dimethylformamide (DMF) as solvent, Salcomine catalyzes the oxidation of 2,6-di-tert-butylphenol to the corresponding p-benzoquinone with an isolated yield of 83% [1]. This represents a significant improvement over alternative solvents such as chloroform or methanol, where competing coupling pathways reduce quinone yield and purity [1]. The yield benchmark of 83% serves as a reference point for comparing Salcomine's catalytic efficiency against other oxidation catalysts or modified salcomine derivatives.

ORR Onset Potential Shift

Head-to-head

+230 mV

Reported positive shift in ORR onset potential supports kinetics enhancement in Li-O₂ electrolyte research.

Three-electrode non-aqueous setup; cobalt porphyrin also studied.

Evidence Dimension	Isolated yield of 2,6-di-tert-butyl-p-benzoquinone
Target Compound Data	83%
Comparator Or Baseline	Alternative solvents (chloroform, methanol): yields not quantified but noted to be lower due to byproduct formation
Quantified Difference	83% yield under optimized DMF conditions
Conditions	Salcomine catalyst (0.0075 mol), DMF solvent, O₂ atmosphere, 4 h, 50°C

Why This Matters

For synthetic chemists, this validated 83% yield establishes a practical baseline for evaluating Salcomine's utility in quinone synthesis, particularly when selecting between solvent systems to maximize product recovery.

• [1] De Jonge CRHI, Hageman HJ, Hoentjen G, Mijs WJ. Oxidation with Bis(salicylidene)ethylenediiminocobalt(II) (Salcomine): 2,6-Di-tert-butyl-p-benzoquinone. Organic Syntheses. 1977;57:78. View Source

Phenol Oxidation Substrate Scope vs. Co-Phthalocyanine

Salcomine inhibits human cytomegalovirus (HCMV) proteinase with an IC₅₀ of 1.4 μM [1]. In direct comparative assays against three other serine proteinases, Salcomine exhibits minimal cross-reactivity: IC₅₀ >250 μM for trypsin, 206 μM for chymotrypsin, and >250 μM for elastase [1]. This translates to a selectivity window of >147-fold for HCMV proteinase over the tested human proteases.

Phenol Substrate Scope

Head-to-head

Catalyzes monoalkylphenols and unsubstituted phenol; Co-phthalocyanine limited to 2,6-dialkylphenols.

Broader substrate scope reported for salcomine in phenol autoxidation studies.

Reaction in N,N′-dimethylformamide; higher temperature required for less substituted phenols.

Evidence Dimension	Enzyme inhibition IC₅₀
Target Compound Data	HCMV proteinase: 1.4 μM
Comparator Or Baseline	Trypsin: >250 μM; Chymotrypsin: 206 μM; Elastase: >250 μM
Quantified Difference	>147× selectivity for HCMV proteinase
Conditions	In vitro enzyme inhibition assay

Why This Matters

This high target selectivity indicates that Salcomine is a specific HCMV proteinase inhibitor rather than a promiscuous serine protease inhibitor, reducing the likelihood of off-target effects in cellular or in vivo antiviral studies.

• [1] Watanabe S, Konno K, Shigeta S, Yokota T. Inhibition of Human Cytomegalovirus Proteinase by Salcomine Derivatives. Antiviral Chemistry & Chemotherapy. 1998;9(3):269-274. View Source

Comparative Autoxidation Scope: Salcomine vs. Co(II)-Phthalocyanine

Salcomine catalyzes the autoxidation of monoalkylphenols and phenol itself, albeit requiring higher temperatures and more forcing conditions compared to 2,6-disubstituted substrates [1]. In contrast, Co(II)-phthalocyanine (Co(II)-Pc), the most active phthalocyanine tested in the same study, catalyzes monoalkylphenol oxidation only to a limited extent and is completely ineffective toward unsubstituted phenol [1]. This demonstrates Salcomine's broader substrate scope for phenol oxidation.

Evidence Dimension	Substrate scope for phenol autoxidation
Target Compound Data	Catalyzes oxidation of monoalkylphenols and phenol (with heating)
Comparator Or Baseline	Co(II)-phthalocyanine: limited monoalkylphenol oxidation; no phenol oxidation
Quantified Difference	Salcomine exhibits broader substrate scope
Conditions	N,N′-dimethylformamide, elevated temperature

Why This Matters

For applications requiring oxidation of less-hindered phenolic substrates, Salcomine offers a functional advantage over Co(II)-Pc, which is restricted to more activated 2,6-disubstituted phenols.

• [1] Selective autoxidation of some phenols using salcomines and metal phthalocyanines. Journal of Catalysis. 1976;41(1):180-189. View Source

Salcomine Verified Application Scenarios

Influenza A Polymerase Inhibition

Based on its sub-micromolar IC₅₀ values (0.306–0.690 μM against influenza A, 1.4 μM against HCMV proteinase) and high selectivity index (SI = 108.5) relative to Ni(salen) and Fe(salen), Salcomine is the preferred cobalt-salen complex for developing antiviral probes or conducting mechanistic studies of viral polymerase inhibition [1][2].

Li-O₂ Battery Redox Shuttle

For the laboratory-scale synthesis of p-benzoquinones from 2,6-disubstituted phenols, Salcomine in DMF provides a validated, reproducible protocol with an 83% isolated yield [1]. This established methodology offers a reliable alternative to stoichiometric oxidants or more complex catalytic systems.

Phenol Oxidation Benchmark Catalyst

Salcomine's demonstrated ability to shift ORR onset potential by +230 mV and enable recharge of large Li₂O₂ particles makes it a compelling electrolyte additive for improving the round-trip efficiency and cycle life of Li-O₂ batteries [1]. Its dual ORR/OER functionality distinguishes it from many single-function mediators.

Oxygen-Responsive Smart Materials

Quantitative data on conventional Salcomine's selectivity (37%) and conversion ceiling (69%) in phenol oxidation provide a critical baseline for evaluating new salcomine derivatives. Researchers aiming to improve catalytic performance can use these figures to quantify the enhancement achieved by ligand substitution [1].

Application

Selection Property

Validation Focus

Influenza A polymerase inhibition studies

Cobalt-dependent antiviral assay response

Viral RNA synthesis reduction endpoint

Li-O₂ battery redox mediator research

ORR onset potential shift capability

Charge/discharge kinetics improvement context

Phenol oxidation catalyst benchmarking

Broad substrate scope (monoalkylphenols, phenol)

Conversion rate vs. yield profile selection

Oxygen-responsive material design

Reversible solid-state O₂ binding

Structural change response to O₂ pressure

• [1] ChemicalBook. 双水杨酰胺乙基钴的抗病毒应用及机制. 2026. View Source
• [2] Watanabe S, Konno K, Shigeta S, Yokota T. Inhibition of Human Cytomegalovirus Proteinase by Salcomine Derivatives. Antiviral Chemistry & Chemotherapy. 1998;9(3):269-274. View Source